Cas no 1749-92-4 (1-{[(E)-(5-nitrofuran-2-yl)methylidene]amino}imidazolidine-2,4-dione acetate (1:1))

• Product Name: 1-{[(E)-(5-nitrofuran-2-yl)methylidene]amino}imidazolidine-2,4-dione acetate (1:1)
• CAS No: 1749-92-4
• MF: C₁₀H₁₀N₄O₇
• MW: 298.209002017975
• CID: 1367946
• PubChem ID: 9576181
• Update Time: 2025-04-20

1-{[(E)-(5-nitrofuran-2-yl)methylidene]amino}imidazolidine-2,4-dione acetate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-{[(E)-(5-nitrofuran-2-yl)methylidene]amino}imidazolidine-2,4-dione acetate (1:1)
• LogP
• 3-[(5-Nitrofurfurylidene)amino]-2,5-dioxo-1-imidazolidineacetic acid
• acetic acid,1-[(E)-(5-nitrofuran-2-yl)methylideneamino]imidazolidine-2,4-dione
• Hydantoin, 1-((5-nitrofurfurylidene)amino)-, acetate
• 1-(5-Nitrofurfurylideneamino)-3-hydantoinacetate
• 1749-92-4
• acetic acid;1-[(E)-(5-nitrofuran-2-yl)methylideneamino]imidazolidine-2,4-dione

• Inchi： 1S/C8H6N4O5.C2H4O2/c13-6-4-11(8(14)10-6)9-3-5-1-2-7(17-5)12(15)16;1-2(3)4/h1-3H,4H2,(H,10,13,14);1H3,(H,3,4)/b9-3+;
• InChI Key： UMCASJWXQFBOPZ-JSGFVSQVSA-N
• SMILES： O1C(=CC=C1/C=N/N1C(NC(C1)=O)=O)[N+](=O)[O-].OC(C)=O

Computed Properties

• Exact Mass: 298.055
• Monoisotopic Mass: 298.05494867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 155.35